Cas no 62759-70-0 (3,8,9-Trioxabicyclo[4.2.1]nonane, 1,2,2,5,5-pentamethyl-)

• Product name: 3,8,9-Trioxabicyclo[4.2.1]nonane, 1,2,2,5,5-pentamethyl-
• CAS No: 62759-70-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 432239
• PubChem ID: 544808

3,8,9-Trioxabicyclo[4.2.1]nonane, 1,2,2,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 3,8,9-Trioxabicyclo[4.2.1]nonane, 1,2,2,5,5-pentamethyl-
• 2,2,5,5,6-pentamethyl-4,7,9-trioxabicyclo[4.2.1]nonane
• PSRARPRRQXCSES-UHFFFAOYSA-N
• DTXSID50337818
• 62759-70-0
• 1,2,2,5,5-Pentamethyl-3,8,9-trioxabicyclo[4.2.1]nonane #

• Inchi： InChI=1S/C11H20O3/c1-9(2)7-13-10(3,4)11(5)12-6-8(9)14-11/h8H,6-7H2,1-5H3
• InChI Key： PSRARPRRQXCSES-UHFFFAOYSA-N
• SMILES： CC1(COC(C2(OCC1O2)C)(C)C)C

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69